Cas no 388624-09-7 (Benzene,2-fluoro-1-isothiocyanato-4-[(1E)-2-[4-(trans-4-methoxycyclohexyl)phenyl]ethenyl]-)

• Product name: Benzene,2-fluoro-1-isothiocyanato-4-[(1E)-2-[4-(trans-4-methoxycyclohexyl)phenyl]ethenyl]-
• CAS No: 388624-09-7
• MF: C₂₂H₂₂FNOS
• MW: 367.479588031769
• CID: 1493176

Benzene,2-fluoro-1-isothiocyanato-4-[(1E)-2-[4-(trans-4-methoxycyclohexyl)phenyl]ethenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,2-fluoro-1-isothiocyanato-4-[(1E)-2-[4-(trans-4-methoxycyclohexyl)phenyl]ethenyl]-
• Benzene, 2-fluoro-1-isothiocyanato-4-[(1E)-2-[4-(trans-4-methoxycyclohexyl)phenyl]ethenyl]-

• Inchi： 1S/C22H22FNOS/c1-25-20-11-9-19(10-12-20)18-7-4-16(5-8-18)2-3-17-6-13-22(24-15-26)21(23)14-17/h2-8,13-14,19-20H,9-12H2,1H3/b3-2+/t19-,20-
• InChI Key： OMZKOWSPNRLKNJ-MRGVAMFXSA-N
• SMILES： C1(N=C=S)=CC=C(/C=C/C2=CC=C([C@@H]3CC[C@@H](OC)CC3)C=C2)C=C1F

Computed Properties

• Exact Mass: 367.14076

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 504.1±50.0 °C(Predicted)
• PSA: 21.59